2-(Quinolin-4-YL)ethanol
Overview
Description
“2-(Quinolin-4-YL)ethanol” is a chemical compound with the molecular formula C11H11NO. It has a molecular weight of 173.21 . It is also known as 2-(4-quinolinyl)ethanol .
Synthesis Analysis
The synthesis of quinoline-based compounds has been a subject of interest in the field of organic chemistry due to their versatile applications. Classical synthesis protocols such as Gould–Jacob, Friedländer, Ptzinger, Skraup, Doebner von Miller, and Conrad Limpach have been used for the construction of the principal quinoline scaffold . More recent methods include transition metal-catalyzed reactions, metal-free ionic liquid-mediated reactions, and ultrasound irradiation reactions .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a quinoline ring attached to an ethanol group . The InChI code for this compound is 1S/C11H11NO/c13-8-6-9-5-7-12-11-4-2-1-3-10(9)11/h1-5,7,13H,6,8H2 .
Chemical Reactions Analysis
Quinoline-based compounds have been reported to undergo a variety of chemical reactions. For instance, they can be subjected to reductive elimination followed by dehydrative cyclodehydration . They can also react with phosphorous oxychloride to form 4-chloroquinolines .
Scientific Research Applications
Fluorescent Sensors for Metal Ions
One application of quinoline derivatives is in the development of highly selective fluorescent sensors for metal ions. A study synthesized a sensor based on a quinoline platform that displayed high selectivity and sensitive fluorescence enhancement to Cd(2+) ions in ethanol, distinguishing Cd(2+) from Zn(2+) via different sensing mechanisms (Zhou et al., 2012).
Clean Synthesis Methods
Another research highlighted an environmentally-friendly method for the clean preparation of various quinolin-2-yl substituted ureas in water under mild conditions, demonstrating the protocol's practicality due to its use of readily available materials, high yield, and excellent regioselectivity (Xie et al., 2019).
Novel Synthesis Techniques
A novel method for synthesizing 2-(3-arylbenzo[f]quinolin-2-yl)ethanol derivatives through an unusual ring-opening of THF-involved reaction has been developed, offering good yields and proposing a potential mechanism involving the ring-opening of THF (Wang et al., 2011).
Mechanism of Action
Target of Action
Quinoline derivatives have been reported to exhibit a wide range of biological and pharmacological activities . They play a major role in medicinal chemistry and are vital scaffolds for leads in drug discovery .
Mode of Action
Quinoline derivatives are known to interact with their targets in various ways, leading to changes in biological function . For instance, some quinoline derivatives have been found to inhibit lysozyme and β-glucuronidase release .
Biochemical Pathways
Quinoline derivatives are known to influence a broad range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
One study on a quinoline derivative reported about 100% human oral absorption and satisfied lipinski’s rule of five .
Result of Action
Quinoline derivatives have been reported to exhibit a wide range of biological and pharmacological activities .
Action Environment
The synthesis of quinoline derivatives has been reported to be influenced by various reaction conditions .
Future Directions
Quinoline-based compounds have potential for various applications in the fields of industrial and synthetic organic chemistry, and medicinal chemistry . They are vital scaffolds for leads in drug discovery . Future research could focus on the synthesis of new quinoline-based compounds and their potential biological and pharmaceutical activities .
properties
IUPAC Name |
2-quinolin-4-ylethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11NO/c13-8-6-9-5-7-12-11-4-2-1-3-10(9)11/h1-5,7,13H,6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GURVLXOUOWEPHS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC=N2)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40480605 | |
Record name | 2-(QUINOLIN-4-YL)ETHANOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40480605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
55908-35-5 | |
Record name | 4-Quinolineethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=55908-35-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(QUINOLIN-4-YL)ETHANOL | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40480605 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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